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Compound of Interest

Compound Name: 1H,1H,2'H-Perfluorodipropy! ether

Cat. No.: B095083

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 1H,1H,2'H-
Perfluorodipropyl ether (CAS No. 1000-28-8). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

1H,1H,2'H-Perfluorodipropyl ether is a fluorinated ether with the molecular formula
C6H3F110. Its properties make it useful in various applications, including as a coolant in
semiconductor and electronic device manufacturing and as a cleaning agent.[1]

Table 1: Physical and Chemical Properties of 1H,1H,2'H-Perfluorodipropyl Ether
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Property Value

CAS Number 1000-28-8[2][3][4]

Molecular Formula C6H3F110][2][3][4]

Molecular Weight 300.07 g/mol [3][4]

Appearance Liquid[5]

Boiling Point 81.3°C to 87.5°C at 760 mmHg[2][6]
Density 1.543 to 1.5844 g/cm3 at 20°C[2][6]
Refractive Index 1.2751[2]

Flash Point None[2]

Storage Temperature Room temperature or 2-8°C[1][3]

Hazard Identification and Safety Precautions

This chemical is classified as an irritant and may cause allergic skin reactions and serious eye

irritation.[2][5] It is suspected of causing genetic defects.[7]

Table 2: GHS Hazard Information

Hazard Class Category

Hazard Statement

Serious Eye Damage/Irritation 2A

Causes serious eye irritation[5]

Skin Sensitization 1

May cause an allergic skin

reaction[5]

Germ Cell Mutagenicity 2

Suspected of causing genetic
defects[7]

Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves.[5]

o Eye Protection: Wear protective safety goggles.[5]
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» Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[5]

e Respiratory Protection: Use only in a chemical fume hood or a well-ventilated area.[5][8]
Experimental Protocols

3.1. Handling Protocol

e Preparation:

o

Read and understand the Safety Data Sheet (SDS) before handling.

[¢]

Ensure a safety shower and eye wash station are readily available.[5]

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

o

Don appropriate PPE as listed in Section 2.

o Dispensing:

o Ground and bond containers when transferring the liquid to prevent static discharge.[9]

o Use spark-free tools.[8]

o Keep the container tightly closed when not in use.[5]

e General Use:

o Avoid contact with skin, eyes, and clothing.[5]

o Do not breathe vapor or mist.[5]

o Wash hands thoroughly after handling.[8]

3.2. Storage Protocol

e Container:

o Keep the chemical in its original, tightly sealed container.[5]
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o Storage Conditions:
o Store in a cool, dry, and well-ventilated place.[5]

o Some suppliers recommend refrigeration at 2-8°C.[3] Always follow the storage
temperature specified on the product label and SDS.

o Store away from incompatible materials and sources of ignition.[8]
3.3. Spill and Waste Disposal Protocol
e Spill Response:

o Evacuate the area.

[¢]

Wear appropriate PPE, including a respirator if necessary.[5]

[¢]

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[5]

[e]

o

Ventilate the area and wash the spill site after material pickup is complete.[5]
o Waste Disposal:
o Dispose of contents and container in accordance with local, state, and federal regulations.

o Disposal must be handled by a licensed waste management company.[7]

Visual Workflows
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Caption: Safe Handling Workflow for 1H,1H,2'H-Perfluorodipropyl Ether.
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Caption: Decision Tree for Proper Storage of 1H,1H,2'H-Perfluorodipropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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